6-[5-(5-fluoropyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine

• IUPAC Name: 6-[2-(5-fluoropyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-9-methylpurine
• InChI: InChI=1S/C16H17FN8/c1-23-9-22-13-15(23)20-8-21-16(13)25-5-10-3-24(4-11(10)6-25)14-12(17)2-18-7-19-14/h2,7-11H,3-6H2,1H3
• InChI Key: VORQVXYTQRUVLO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C5=NC=NC=C5F
• Molecular Formula: C16H17FN8
• Molecular Weight: 340.36 g/mol
• CAS No.: 2640957-19-1

Description

6-[5-(5-fluoropyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine is a heterocyclic compound featuring a purine core linked to a bicyclic octahydropyrrolo[3,4-c]pyrrole scaffold, which is further substituted with a 5-fluoropyrimidine moiety. The compound’s fused bicyclic structure imposes conformational rigidity, which may optimize interactions with biological targets .

Comparison with Similar Compounds

Table 1: Comparative Structural Analysis

Compound Name	Substituent/R-group	Molecular Formula	Molecular Weight	Key Features
Target Compound	5-fluoropyrimidin-4-yl	C₁₆H₁₈F N₉	~363.37 g/mol*	Fluorine enhances lipophilicity and metabolic stability; rigid bicyclic core
6-{5-[5-fluoro-6-(propan-2-yl)pyrimidin-4-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-methyl-9H-purine	5-fluoro-6-(isopropyl)pyrimidin-4-yl	C₁₉H₂₄F N₉	~405.45 g/mol*	Isopropyl addition increases steric bulk; may reduce solubility
6-[5-(2-methoxy-4-methylbenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine	2-methoxy-4-methylbenzenesulfonyl	C₂₀H₂₄N₆O₃S	428.508 g/mol	Sulfonyl group improves solubility; potential for enhanced target selectivity
3-(1-(7-Bromo-9H-pyrimido[4,5-b]indol-4-yl)octahydro-6H-pyrrolo[2,3-c]pyridin-6-yl)propanenitrile	7-bromopyrimidoindole + propanenitrile	C₂₁H₂₂Br N₇	~476.36 g/mol*	Bromine aids in radiolabeling or covalent binding; nitrile enhances polarity

*Calculated based on molecular formulas; exact weights may vary.

Key Findings

Substituent Impact on Solubility :

• The target compound’s 5-fluoropyrimidine group balances lipophilicity and polarity. In contrast, the sulfonyl-substituted analog (C₂₀H₂₄N₆O₃S) exhibits higher aqueous solubility due to the polar sulfonyl group, which may improve bioavailability.
• The isopropyl-substituted derivative shows reduced solubility, likely due to increased hydrophobicity.

Synthetic Accessibility :

• The bromopyrimidoindole analog requires multi-step synthesis involving THF and KtBuO, suggesting higher complexity compared to the target compound’s synthesis.

Biological Activity Hypotheses :

• The fluoropyrimidine and rigid bicyclic core in the target compound may favor kinase inhibition, akin to FDA-approved fluoropyrimidine drugs.
• The bromine in could enable radiopharmaceutical applications, while the nitrile group may engage in hydrogen bonding with targets.